Cas no 443-72-1 (6-(Methylamino)purine)

• Product Name: 6-(Methylamino)purine
• CAS No: 443-72-1
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD00075820
• CID: 330271
• PubChem ID: 67955
• Update Time: 2025-09-24

6-(Methylamino)purine Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-methyl-
• N-Methyl-7H-purin-6-amine
• 6-(Methylamino)purine
• N6-Methyladenine NEW
• 6-MAP
• 6-Methyladenine
• 6-Methylamino-9H-purine
• Adenine,N-methyl
• N6-Methyladenine
• N6-Monomethyladenine
• N-Methyl-9H-purin-6-amine
• N-Methyladenine
• 6-Methylaminopurine
• N(Sup6)-Methyladenine
• EINECS 207-137-7
• Adenine, N-methyl-
• CCG-321180
• n6-methyl adenine
• 443-72-1
• 6-MONO(METHYLAMINO)PURINE
• n-methyl-Adenine
• N(Sup6)-Monomethyladenine
• DS-7790
• 1-Boc-2-(hydroxydimethylsilanyl)-5-methylindole
• N6-Methyladenin
• NS00014882
• 3H-Purin-6-amine, N-methyl-
• Z1267881683
• CS-0066754
• NSC 11580
• UNII-W7IBY2BGAX
• NCGC00248494-01
• Methyl(purin-6-yl)amine
• W-202782
• Q15632800
• N-6-Methyladenine
• (N-6)-Methyladenine
• N-methyl-N-(9H-purin-6-yl)amine
• NSC11580
• 6-N-METHYLADENINE
• CAS-443-72-1
• DTXCID90857
• W7IBY2BGAX
• FT-0653186
• C08434
• N6 -methyl-adenine
• n6-methyl-adenine
• EN300-76775
• M3166
• DTXSID1020857
• AKOS002203821
• 6-Monomethylaminopurine
• AKOS028112370
• SCHEMBL21913
• A7037
• methyl-(9H-purin-6-yl)amine
• N6-METHYLAMINOPURINE
• NSC-11580
• NCGC00257570-01
• N-METHYL-6-AMINOPURINE
• Tox21_200016
• N-Methyl-9H-purin-6-amine #
• SY112980
• 1H-Purin-6-amine, N-methyl-
• AKOS008968388
• CHEBI:28871
• METHYLADENINE, (N-6)-
• 9H-PURIN-6-AMINE, N-METHYL-
• methyl (9H-purin-6-yl)-amine
• 6-(N-Methylamino)purine
• MFCD00075820
• O12028
• CHEMBL1738843
• N6M
• STL295969
• DB-308994
• HY-116887
• N(6)-methyladenine

• MDL： MFCD00075820
• Inchi： 1S/C6H7N5/c1-7-5-4-6(10-2-8-4)11-3-9-5/h2-3H,1H3,(H2,7,8,9,10,11)
• InChI Key： CKOMXBHMKXXTNW-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(N=CN=2)NC

Computed Properties

• Exact Mass: 149.07000
• Monoisotopic Mass: 149.070145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.476
• Melting Point: 308°C(lit.)
• Boiling Point: 492.9°C at 760 mmHg
• Flash Point: 251.9°C
• Refractive Index: 1.792
• PSA: 66.49000
• LogP: 0.46760
• λmax: 267(H2O)(lit.)

6-(Methylamino)purine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• WGK Germany：3
• FLUKA BRAND F CODES：10-23
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 6-(Methylamino)purine

Comprehensive Guide to 6-(Methylamino)purine (CAS No. 443-72-1): Properties, Applications, and Research Insights

6-(Methylamino)purine (CAS No. 443-72-1), a derivative of the purine family, is a biologically significant compound with diverse applications in biochemical research and plant physiology. Known for its structural similarity to adenine, this molecule has garnered attention for its role in modulating cell division and growth regulation. Researchers and industries alike are exploring its potential in plant tissue culture, enzyme inhibition studies, and signal transduction pathways.

The compound’s unique properties stem from its methylamino substitution at the 6-position of the purine ring, which enhances its stability and bioavailability compared to other purine analogs. Recent studies highlight its efficacy as a kinase inhibitor, making it a candidate for targeted therapeutic research. With the growing interest in sustainable agriculture, 6-(Methylamino)purine is also being investigated for its ability to improve crop yield and stress resistance in plants, aligning with global trends toward climate-resilient farming.

From a synthetic chemistry perspective, CAS No. 443-72-1 serves as a versatile intermediate in the production of nucleoside analogs and pharmaceutical precursors. Its compatibility with green chemistry principles—such as reduced solvent waste and energy-efficient synthesis—has positioned it as a focus area for eco-friendly chemical manufacturing. This aligns with the increasing demand for sustainable lab practices, a topic frequently searched in academic and industrial forums.

Analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to characterize 6-(Methylamino)purine, ensuring high purity for research applications. Quality control protocols emphasize the importance of batch-to-batch consistency, particularly for studies requiring reproducible results in cell-based assays or molecular biology experiments.

In the context of biotechnology innovations, this compound has been explored for its interactions with DNA repair mechanisms and epigenetic modifications. Such investigations are part of broader efforts to address age-related diseases and cancer research, topics that dominate scientific search queries. Additionally, its potential role in stem cell differentiation has sparked interest in regenerative medicine circles.

For researchers sourcing 6-(Methylamino)purine, considerations include storage conditions (typically -20°C in anhydrous environments) and solubility profiles (compatible with DMSO and aqueous buffers). Suppliers often provide technical datasheets with detailed safety guidelines and application notes, addressing common user questions about protocol optimization and compound handling.

The future of CAS No. 443-72-1 research lies in interdisciplinary collaborations, particularly at the intersection of agricultural science, drug discovery, and material science. As AI-driven molecular modeling accelerates compound screening, 6-(Methylamino)purine may emerge as a template for designing next-generation bioactive molecules. This prospect resonates with the scientific community’s focus on high-throughput screening and computational chemistry.